Cas no 2703780-02-1 (2-(difluoromethyl)-1,3-thiazol-5-ylmethanol)

• Product Name: 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol
• CAS No: 2703780-02-1
• MF: C₅H₅F₂NOS
• MW: 165.161106824875
• MDL: MFCD34550848
• CID: 5671260
• PubChem ID: 165945081
• Update Time: 2025-05-19

2-(difluoromethyl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1,3-thiazol-5-yl]methanol
• 5-Thiazolemethanol, 2-(difluoromethyl)-
• 2703780-02-1
• [2-(difluoromethyl)-1,3-thiazol-5-yl]methanol
• EN300-26862616
• 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol

• MDL： MFCD34550848
• Inchi： 1S/C5H5F2NOS/c6-4(7)5-8-1-3(2-9)10-5/h1,4,9H,2H2
• InChI Key： MBLJNILKLALYQW-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(F)F

Computed Properties

• Exact Mass: 165.00599128g/mol
• Monoisotopic Mass: 165.00599128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 218.0±40.0 °C(Predicted)
• pka: 13.39±0.10(Predicted)

Additional information on 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol

Professional Introduction to 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol (CAS No. 2703780-02-1)

2-(difluoromethyl)-1,3-thiazol-5-ylmethanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2703780-02-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a difluoromethyl group and a thiazole moiety, which are known for their diverse biological activities and synthetic utility.

The difluoromethyl group is a key feature of this molecule, contributing to its reactivity and stability. This group is often employed in pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The presence of the difluoromethyl group in 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol suggests that it may exhibit enhanced bioavailability and prolonged half-life upon administration.

The core structure of this compound is based on the thiazole ring, a heterocyclic compound that is widely recognized for its biological significance. Thiazole derivatives are known to possess a broad spectrum of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of the difluoromethyl group into the thiazole framework in 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol may further enhance these properties, making it a valuable scaffold for medicinal chemists.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of the difluoromethyl group and the thiazole ring in 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol positions it as a promising candidate for further investigation. Studies have shown that thiazole derivatives can interact with various biological targets, including enzymes and receptors, which are crucial for maintaining physiological functions.

In particular, the difluoromethyl group has been extensively studied for its ability to improve the pharmacokinetic properties of drug candidates. This group can enhance lipophilicity, reduce metabolic degradation, and increase binding affinity to biological targets. The presence of this moiety in 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol suggests that it may exhibit improved pharmacological activity compared to related compounds without this modification.

The synthesis of 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol involves multiple steps that require careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the thiazole ring followed by the introduction of the difluoromethyl group. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have been employed to achieve efficient and scalable synthesis.

The biological activity of 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol has been explored in various preclinical studies. These studies have demonstrated its potential as an intermediate in the development of novel drugs targeting specific diseases. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in cancer progression and inflammation. The exact mechanism of action remains an area of active research, but preliminary findings suggest that it may modulate signaling pathways critical for disease pathogenesis.

The chemical properties of 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol also make it a versatile building block for more complex molecules. Its reactive sites allow for further functionalization through various chemical transformations, enabling chemists to design novel analogs with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is essential for improving efficacy and safety profiles.

The role of computational chemistry in understanding the behavior of 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and helped identify potential modifications that could enhance its therapeutic potential.

The future prospects for 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol are promising as research continues to uncover new applications and mechanisms of action. Collaborative efforts between academic researchers and industry scientists are likely to drive further innovation in this area. As our understanding of biological systems grows more sophisticated, compounds like 2-(difluoromethyl)-1,3-thiazol-5-ylmethanol will continue to play a crucial role in advancing therapeutic strategies.